Cas no 1284891-21-9 (ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate)

• Product Name: ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate
• CAS No: 1284891-21-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5295726
• Update Time: 2025-10-31

ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate

• Inchi： 1S/C13H19NO3/c1-3-16-12-8-6-5-7-10(12)11(14)9-13(15)17-4-2/h5-8,11H,3-4,9,14H2,1-2H3/t11-/m0/s1
• InChI Key： VOFFDAOFAGLUBL-NSHDSACASA-N
• SMILES： O(CC)C1C=CC=CC=1[C@H](CC(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 233
• XLogP3: 1.3
• Topological Polar Surface Area: 61.6

Additional information on ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate

Comprehensive Overview of Ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate (CAS No. 1284891-21-9)

Ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate (CAS No. 1284891-21-9) is a chiral organic compound with significant applications in pharmaceutical and chemical research. This ester derivative, characterized by its amino and ethoxy functional groups, has garnered attention for its potential in drug synthesis and asymmetric catalysis. Its unique stereochemistry and molecular structure make it a valuable intermediate in the development of bioactive molecules.

The compound's CAS number 1284891-21-9 is a critical identifier for researchers seeking high-purity reagents. Recent trends in organic chemistry highlight the growing demand for chiral building blocks like ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate, driven by advancements in enantioselective synthesis and green chemistry. Users frequently search for "synthesis of ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate" or "applications of CAS 1284891-21-9," reflecting its relevance in academic and industrial settings.

From a structural perspective, the 2-ethoxyphenyl moiety contributes to the compound's lipophilicity, while the ester group enhances its reactivity. This balance makes it suitable for peptide coupling reactions and prodrug design. Researchers exploring "amino acid derivatives" or "chiral auxiliaries" often encounter this compound due to its versatility in asymmetric hydrogenation and kinetic resolution processes.

In the context of drug discovery, ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate serves as a precursor for CNS-active molecules and GPCR modulators. Its pharmacophore features align with current interests in neurodegenerative disease research and pain management. Searches for "CAS 1284891-21-9 mechanism of action" or "chiral intermediates for APIs" underscore its importance in medicinal chemistry pipelines.

Analytical methods for characterizing this compound include HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% for research-grade material. The rise of AI-assisted retrosynthesis tools has further popularized queries like "ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate synthetic routes," demonstrating the intersection of computational chemistry and traditional synthetic approaches.

Environmental and regulatory considerations emphasize the compound's biodegradability and compliance with REACH guidelines. As sustainable chemistry gains traction, ethyl (3S)-3-amino-3-(2-ethoxyphenyl)propanoate is increasingly studied for atom economy in multi-step syntheses. This aligns with search trends focusing on "green synthesis of chiral esters" and "eco-friendly amino acid derivatives."

Future research directions may explore its utility in bioconjugation techniques and targeted drug delivery systems. The compound's structural tunability positions it as a candidate for covalent inhibitor development, particularly in protease-targeted therapies. These applications resonate with trending searches about "precision medicine intermediates" and "next-generation chiral catalysts."